(4-amino-2-chlorophenyl)(4-chlorophenyl)methanol

• IUPAC Name: (4-amino-2-chlorophenyl)-(4-chlorophenyl)methanol
• InChI: InChI=1S/C13H11Cl2NO/c14-9-3-1-8(2-4-9)13(17)11-6-5-10(16)7-12(11)15/h1-7,13,17H,16H2
• InChI Key: YIFRTJVDHMMVNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C2=C(C=C(C=C2)N)Cl)O)Cl
• Molecular Formula: C13H11Cl2NO
• Molecular Weight: 268.13 g/mol

Description

(4-amino-2-chlorophenyl)(4-chlorophenyl)methanol, also known as ACCPM, is a chemical compound that has been studied for its potential applications in scientific research. This compound belongs to the class of aryl alcohols and has been found to possess interesting biological properties that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of (4-amino-2-chlorophenyl)(4-chlorophenyl)methanol is not fully understood, but it is believed to interact with specific receptors or enzymes in the body. Studies have shown that (4-amino-2-chlorophenyl)(4-chlorophenyl)methanol has the ability to inhibit certain enzymes, which could make it useful for the treatment of various diseases.
Biochemical and Physiological Effects
(4-amino-2-chlorophenyl)(4-chlorophenyl)methanol has been shown to have a range of biochemical and physiological effects. For example, it has been found to possess anti-inflammatory properties, which could make it useful for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, (4-amino-2-chlorophenyl)(4-chlorophenyl)methanol has been shown to possess antitumor activity, suggesting that it could be useful for the treatment of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using (4-amino-2-chlorophenyl)(4-chlorophenyl)methanol in lab experiments is that it is relatively easy to synthesize and purify, making it readily available for research purposes. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on (4-amino-2-chlorophenyl)(4-chlorophenyl)methanol. One area of interest is its potential as a therapeutic agent for the treatment of inflammatory diseases and cancer. Additionally, further studies are needed to elucidate its mechanism of action and to identify potential targets for drug development. Finally, research could focus on developing more efficient and cost-effective synthesis methods for (4-amino-2-chlorophenyl)(4-chlorophenyl)methanol.

Synthesis Methods

The synthesis of (4-amino-2-chlorophenyl)(4-chlorophenyl)methanol can be achieved through a multi-step process involving the reaction of 4-amino-2-chlorophenol with 4-chlorobenzaldehyde in the presence of a base. The resulting intermediate is then reduced to yield (4-amino-2-chlorophenyl)(4-chlorophenyl)methanol. This synthesis method has been reported to be efficient and yields high purity products.

Scientific Research Applications

(4-amino-2-chlorophenyl)(4-chlorophenyl)methanol has been studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. Its unique chemical structure and biological properties make it a promising candidate for drug discovery and development.